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Compound of Interest

Compound Name: Glyphosate-13C,15N

Cat. No.: B1443869

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of the
isotopically labeled herbicide Glyphosate-13C,15N. Intended for researchers in environmental
science, agriculture, and toxicology, this document details suppliers, product specifications, and
relevant experimental protocols for the use of this stable isotope-labeled standard in analytical
studies.

Introduction to Glyphosate-13C,15N

Glyphosate, a broad-spectrum systemic herbicide, functions by inhibiting the 5-
enolpyruvylshikimate-3-phosphate (EPSP) synthase, a key enzyme in the shikimate pathway.
[1][2][3] This pathway is crucial for the synthesis of aromatic amino acids in plants and some
microorganisms but is absent in animals, which explains its targeted herbicidal activity.[1][2]
The isotopically labeled form, Glyphosate-13C,15N, serves as an invaluable internal standard
for the accurate quantification of glyphosate residues in various matrices, including water, soil,
food products, and biological samples, using techniques such as liquid chromatography-
tandem mass spectrometry (LC-MS/MS).

Commercial Availability and Suppliers

Glyphosate-13C,15N is available from several specialized chemical suppliers. The products
are typically intended for research and development purposes only. The following table
summarizes the offerings from prominent vendors.
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Purity/lsoto  Available
. Product CAS Molecular .
Supplier pic Formats &
Name Number Formula . .
Enrichment Sizes
LGC Glyphosate- 13C C2 Hs ©°N Neat; 1 mg, 5
285978-24-7 >95% (HPLC)
Standards 13C,15N OsP mg, 10 mg
Sigma- HO2CB3CH215 99 atom %
) Glyphosate-
Aldrich 285978-24-7 NHCH2PO:zH 13C, 98 atom Neat; 10 mg
2_13C’15N
(Merck) 2 % *°N
Glyphosate- 1185107-63- BBC2CHs®NO 298 atom %; Neat
ea
1,2-13C2,15N 4 sP >95% (CP)
Cambridge )
Glyphosate ] 100 pg/mL in
Isotope Chemical
_ (2-13C, 99%; 285978-24-7 CsHsNOsP ) Water; 1.2
Laboratories, Purity: 96%
15N, 98+%) mL
Inc. (CIL)
Glyphosate ) )
2412336-97- 13C3Hs>NOs Chemical 100 pg/mL in
(13Cs, 99%; ,
9 P Purity: 98% Water
15N, 98%)
Toronto
Research Glyphosate- 13C C2 Hs ©°N - Neat; 1 mg, 5
_ 285978-24-7 Not specified
Chemicals 13C,15N Os P mg, 10 mg
(TRC)
Neat; Inquire
Glyphosate N N
Clearsynth 285978-24-7 Not specified Not specified for stock
13C 15N
status
o Glyphosate- N N . Inquire for
Clinivex Not specified Not specified Not specified )
13C,15N details
Shanghai
Amole Glyphosate- - - B Inquire for
_ Not specified Not specified Not specified )
Biotechnolog 13C,15N details
y Co., Ltd.
Shanghai Glyphosate- Not specified Not specified Not specified Inquire for
Yuanye Bio- 13C,15N details
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Experimental Protocols: Quantification of
Glyphosate in Environmental Samples

The use of Glyphosate-13C,15N as an internal standard is crucial for accurate and precise
quantification of glyphosate in complex matrices by correcting for matrix effects and variations
in instrument response. Below is a generalized methodology for the analysis of glyphosate in
water and honey samples using LC-MS/MS.

Sample Preparation

For Water Samples:

To a 10 mL water sample, add a known concentration of Glyphosate-13C,15N internal
standard solution.

¢ Adjust the pH of the sample to 9.0 using a 5% borate buffer.

o For derivatization (optional but common), add 9-fluorenylmethylchloroformate (FMOC-CI)
and react to enhance chromatographic retention and sensitivity.

» Proceed with online solid-phase extraction (SPE) for sample cleanup and concentration
before LC-MS/MS analysis.

For Honey Samples:

Weigh 1 gram of a homogenized honey sample into a centrifuge tube.

Add a known amount of Glyphosate-13C,15N internal standard.

Add water containing ethylenediaminetetraacetic acid disodium salt and acetic acid.

Shake vigorously for five minutes.

Centrifuge the sample.
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e The supernatant can be directly injected for LC-MS/MS analysis without the need for
derivatization or concentration steps.

LC-MS/MS Analysis

e Liquid Chromatography (LC): A mixed-mode, anion-exchange, or HILIC column is typically
used for the separation of the polar glyphosate molecule. The mobile phase often consists of
an aqueous buffer and an organic solvent like methanol or acetonitrile.

o Tandem Mass Spectrometry (MS/MS): Detection is performed using a tandem mass
spectrometer operating in negative ion electrospray ionization (ESI-) mode. Multiple
Reaction Monitoring (MRM) is used for quantification, monitoring the transitions of the parent
to product ions for both native glyphosate and the Glyphosate-13C,15N internal standard.

Visualization of Glyphosate's Mechanism of Action

The following diagrams illustrate the shikimate pathway and the workflow for glyphosate

analysis.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1443869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory

BENGHE Check Availability & Pricing

Shikimate Pathway and Glyphosate Inhibition
Inhibition by Glyphosate
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Analytical Workflow for Glyphosate Quantification

1. Sample Collection
(Water, Soil, Food, etc.)

2. Spiking with

Glyphosate-13C,15N

3. Sample Preparation
(Extraction, Derivatization)

4. LC-MS/MS Analysis

5. Data Processing
(Quantification)

:

6. Results
(Glyphosate Concentration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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glyphosate-13c-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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